Cas no 46049-49-4 ((S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine)
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine
- (S)-2,3-dihydro-1,4-Benzodioxin-2-methanamine
- (2R)-2-aminomethyl-1,4-benzodioxane
- (2S)-(2,3-dihydrobenzo[1,4]dioxin-2-yl)methylamine
- (2S)-C-(2,3-Dihydro-benzo[1,4]dioxin-2-yl)-methylamine
- (S)-2-aminomethyl-1,4-benzodioxane
- 1,4-benzodioxin-2-methanamine, 2,3-dihydro-,(2s)-
- AC1LEI83
- AC1Q6ZPY
- KST-1B4407
- PubChem11450
- SureCN439092
- (S)-2-Aminomethyl-2,3-dihydro-benzo[1,4]dioxine
- 46049-49-4
- DTXSID301246175
- WBA04949
- CS-0186145
- SCHEMBL439092
- MFCD10697676
- (2S)-2,3-Dihydro-1,4-benzodioxin-2-methanamine
- FD6050
- [(3S)-2,3-dihydro-1,4-benzodioxin-3-yl]methanamine
- 1,4-Benzodioxin-2-methanamine, 2,3-dihydro-, (S)-
-
- MDL: MFCD10697676
- Inchi: 1S/C9H11NO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,5-6,10H2/t7-/m0/s1
- InChI Key: JHNURUNMNRSGRO-ZETCQYMHSA-N
- SMILES: O1C2C=CC=CC=2OC[C@@H]1CN
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 1.154
- Boiling Point: 266°C at 760 mmHg
- Flash Point: 124.1°C
- Refractive Index: 1.545
- PSA: 44.48
- LogP: 1.48540
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1709-1g |
(S)-2-Aminomethyl-2,3-dihydro-benzo[1,4]dioxine |
46049-49-4 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1709-5g |
(S)-2-Aminomethyl-2,3-dihydro-benzo[1,4]dioxine |
46049-49-4 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1709-500mg |
(S)-2-Aminomethyl-2,3-dihydro-benzo[1,4]dioxine |
46049-49-4 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1709-250mg |
(S)-2-Aminomethyl-2,3-dihydro-benzo[1,4]dioxine |
46049-49-4 | 97% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1709-100mg |
(S)-2-Aminomethyl-2,3-dihydro-benzo[1,4]dioxine |
46049-49-4 | 97% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1709-50mg |
(S)-2-Aminomethyl-2,3-dihydro-benzo[1,4]dioxine |
46049-49-4 | 97% | 50mg |
1322.95CNY | 2021-05-07 | |
| Chemenu | CM158576-1g |
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine |
46049-49-4 | 95% | 1g |
$407 | 2021-06-08 | |
| Chemenu | CM158576-5g |
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine |
46049-49-4 | 95% | 5g |
$1423 | 2021-06-08 | |
| Alichem | A019098411-1g |
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine |
46049-49-4 | 95% | 1g |
$435.00 | 2023-09-01 | |
| Alichem | A019098411-5g |
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine |
46049-49-4 | 95% | 5g |
$1491.56 | 2023-09-01 |
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine Suppliers
(S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine
Comprehensive Guide to (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine (CAS No. 46049-49-4): Properties, Applications, and Market Insights
The (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine (CAS No. 46049-49-4) is a chiral amine compound featuring a benzodioxane core structure. This specialty chemical has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. As researchers increasingly focus on chiral building blocks for drug discovery, compounds like (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine have become valuable tools in medicinal chemistry.
Chemically classified as an aromatic amine derivative, this compound exhibits interesting physicochemical characteristics. The benzodioxane moiety contributes to its moderate lipophilicity, while the chiral center at the 2-position makes it particularly useful for asymmetric synthesis applications. Recent studies suggest potential applications in developing central nervous system (CNS) targeting compounds, aligning with current pharmaceutical trends toward neurological disorder treatments.
From a synthetic chemistry perspective, (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine serves as a versatile intermediate for heterocyclic compounds. Its structural features make it suitable for creating diverse molecular architectures, particularly in the development of GPCR-targeting ligands and enzyme inhibitors. The growing demand for chiral amines in drug discovery has positioned this compound as a valuable asset in modern medicinal chemistry toolkits.
The global market for pharmaceutical intermediates like (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine has shown steady growth, driven by increasing R&D investments in precision medicine and targeted therapies. Analytical techniques such as chiral HPLC and NMR spectroscopy are commonly employed to verify the compound's enantiomeric purity and structural integrity, addressing the pharmaceutical industry's stringent quality requirements.
Recent advancements in green chemistry have also impacted the synthesis approaches for this compound. Researchers are exploring more sustainable routes to produce (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine, including biocatalytic methods and flow chemistry techniques. These innovations align with the chemical industry's shift toward environmentally friendly synthesis protocols.
In material science applications, the benzodioxane structure of (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine has shown potential for creating novel functional materials. Its aromatic system and amine functionality allow for interesting modifications, making it a candidate for developing advanced polymers and smart materials with specific electronic or optical properties.
Quality control remains paramount for (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine suppliers. Reputable manufacturers typically provide comprehensive analytical data including HPLC chromatograms, mass spectra, and optical rotation measurements to ensure product consistency. The compound's storage typically requires protection from light and moisture to maintain stability.
From a regulatory perspective, while (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine itself isn't classified as hazardous under current major chemical regulations, proper laboratory safety protocols should always be followed when handling this or any chemical substance. Researchers should consult the latest SDS documentation for specific handling guidelines.
The future outlook for (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine appears promising, particularly as the pharmaceutical industry continues to explore novel heterocyclic compounds for therapeutic applications. Its unique structural features and chiral nature position it well for continued use in drug discovery programs and material science innovations.
46049-49-4 ((S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine) Related Products
- 61248-81-5(2-Propanol, 1-amino-3-(2-methoxyphenoxy)-, (R)-)
- 2165-38-0((7-Methoxy-2,3-dihydro-1,4-benzodioxin-2-YL)methanamine)
- 46049-48-3([(3R)-2,3-dihydro-1,4-benzodioxin-3-yl]methanamine)
- 1618-03-7((2,3-dihydro-1,4-benzodioxin-2-ylmethyl)hydrazine)
- 437765-36-1(Phenol,2-[(2S)-3-amino-2-hydroxypropoxy]-)
- 1446-27-1(1,4-Benzodioxan-2-methanamine Hydrochloride)
- 4442-59-5((2,3-dihydro-1,4-benzodioxin-2-yl)methanamine)
- 2242-31-1((2,3-dihydro-1,4-benzodioxin-2-ylmethyl)(methyl)amine)
- 61248-82-6(2-Propanol, 1-amino-3-(2-methoxyphenoxy)-, (S)-)
- 63257-76-1(2-Propanol,1-amino-3-(2-methoxyphenoxy)-)